Cas no 127091-53-6 (2-Bromo-N-(3-chloro-2-methylphenyl)propanamide)

• Product Name: 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide
• CAS No: 127091-53-6
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• MDL: MFCD12027130
• CID: 4692612
• Update Time: 2025-05-22

2-Bromo-N-(3-chloro-2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-chloro-2-methylphenyl)propanamide
• STK499864
• FCH1409474
• T2126
• 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide

• MDL： MFCD12027130
• Inchi： 1S/C10H11BrClNO/c1-6-8(12)4-3-5-9(6)13-10(14)7(2)11/h3-5,7H,1-2H3,(H,13,14)
• InChI Key： MCMVMGLCZNGQAH-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC=C(C=1C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide

Comprehensive Overview of 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide (CAS No. 127091-53-6)

2-Bromo-N-(3-chloro-2-methylphenyl)propanamide (CAS No. 127091-53-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a halogenated amide derivative that combines a brominated propionyl group with a chlorinated and methylated aromatic ring. Its molecular structure, characterized by the presence of both bromo and chloro substituents, makes it a valuable intermediate in synthetic chemistry.

The growing interest in 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide can be attributed to its versatility in organic synthesis. Researchers and chemists frequently search for information on its synthesis methods, reactivity, and applications, particularly in the development of novel pharmaceuticals and agrochemicals. The compound's ability to act as a building block for more complex molecules has made it a subject of study in academic and industrial laboratories worldwide. Recent trends in green chemistry have also sparked discussions about optimizing its synthesis to minimize environmental impact.

One of the most frequently asked questions about CAS No. 127091-53-6 revolves around its physicochemical properties. The compound typically appears as a white to off-white crystalline solid with a defined melting point range. Its solubility profile, which includes partial solubility in common organic solvents like ethanol, acetone, and dichloromethane, makes it particularly useful in various chemical processes. The presence of both halogen atoms in its structure contributes to its interesting electronic properties, which are often explored in structure-activity relationship studies.

In the context of current research trends, 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide has been investigated for its potential role in medicinal chemistry. While not a drug itself, its structural features make it a valuable precursor in the synthesis of biologically active compounds. The pharmaceutical industry shows particular interest in such intermediates as they search for new drug candidates with improved efficacy and safety profiles. This aligns with the broader healthcare trend toward personalized medicine and targeted therapies.

The compound's stability and storage requirements are another area of frequent inquiry. Proper handling of 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide typically involves storage in cool, dry conditions away from strong oxidizing agents. Many researchers seek information about its shelf life and degradation products, especially when planning long-term experiments or industrial-scale applications. These practical considerations are crucial for maintaining the compound's integrity and ensuring reproducible results in chemical reactions.

From an analytical chemistry perspective, CAS No. 127091-53-6 presents interesting challenges and opportunities. Modern techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize and quantify this compound. The development of robust analytical methods for its detection and quantification remains an active area of research, particularly for quality control purposes in manufacturing settings. This aligns with the increasing emphasis on quality by design in chemical production.

In material science applications, the unique properties of 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide have shown promise. Its molecular structure, featuring both aromatic and aliphatic components with halogen substituents, makes it a candidate for modifying polymer properties or creating specialized coatings. Researchers exploring advanced materials often investigate such compounds for their potential to impart specific characteristics like improved durability or specialized surface properties.

The commercial availability of 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide is another topic of interest. While it's not a bulk commodity chemical, several specialty chemical suppliers offer it for research purposes. The global fine chemicals market has seen growing demand for such specific intermediates, driven by the expansion of contract research organizations and custom synthesis services. This reflects broader trends in the chemical industry toward more specialized and customized solutions.

Environmental considerations regarding CAS No. 127091-53-6 have become increasingly important. While not classified as highly hazardous, proper waste disposal methods and environmental impact assessments are recommended when working with this compound. This aligns with the chemical industry's growing focus on sustainable practices and green chemistry principles, which aim to minimize the ecological footprint of chemical research and production.

Looking toward future applications, 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide may find new uses in emerging fields such as molecular electronics or smart materials. Its combination of aromatic and halogenated features makes it an interesting candidate for designing functional materials with specific electronic or optical properties. As research in these areas advances, the demand for well-characterized specialty chemicals like this one is likely to increase.

For researchers working with 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide, understanding its spectral data and characterization techniques is essential. The compound's distinct infrared spectrum and NMR signals provide valuable information for identification and purity assessment. These analytical aspects are particularly important in patent applications and regulatory submissions, where precise compound characterization is required.

The synthesis of 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide typically involves multi-step organic reactions, with the bromination of the propionamide moiety being a key step. Recent innovations in catalytic methods and atom economy have led to improved synthetic routes that reduce byproduct formation and increase yields. These advancements are part of the broader movement toward more efficient and sustainable chemical synthesis methods.

In conclusion, 2-Bromo-N-(3-chloro-2-methylphenyl)propanamide (CAS No. 127091-53-6) represents an important class of halogenated amide compounds with diverse potential applications. Its unique structural features and chemical properties continue to make it valuable for research in multiple fields, from pharmaceutical development to materials science. As chemical research evolves toward more specialized and targeted applications, compounds like this will likely play increasingly important roles in scientific and industrial innovation.